3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone

• Molecular Formula: C20H24O7
• Molecular Weight: 376.4 g/mol
• IUPAC Name: 3-(2-hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)propan-1-one
• InChI: InChI=1S/C20H24O7/c1-23-13-10-16(22)14(17(11-13)24-2)6-7-15(21)12-8-18(25-3)20(27-5)19(9-12)26-4/h8-11,22H,6-7H2,1-5H3
• InChI Key: WHQSRBRQRIEBSL-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C(=C1)OC)CCC(=O)C2=CC(=C(C(=C2)OC)OC)OC)O

Description

3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone, also known as TPD, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. TPD is a member of the chalcone family, which is a group of compounds known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone is not fully understood, but it is believed to involve the inhibition of cell proliferation and the induction of apoptosis in cancer cells. 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone has been shown to activate the caspase cascade, which is a series of enzymatic reactions that ultimately lead to cell death.
Biochemical and Physiological Effects:
In addition to its anticancer activity, 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone has also been shown to have antioxidant, anti-inflammatory, and antimicrobial properties. 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone has been shown to scavenge free radicals, which can cause oxidative damage to cells and contribute to the development of various diseases. 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone in lab experiments is its relatively low toxicity. 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone has been shown to have low cytotoxicity in normal cells, making it a potentially safe candidate for the development of new therapies. However, one limitation of 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone. One area of interest is the development of 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone-based therapies for cancer. Studies have shown that 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone has the ability to induce apoptosis in a variety of cancer cell lines, making it a promising candidate for the development of new cancer therapies. Another potential future direction is the investigation of 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone's potential as an antimicrobial agent. Studies have shown that 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone has activity against a variety of bacteria and fungi, making it a potential candidate for the development of new antibiotics. Finally, further research is needed to fully understand the mechanism of action of 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone and its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone can be achieved through several methods, including Claisen-Schmidt condensation, aldol condensation, and Suzuki coupling. The most commonly used method for 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone synthesis is the Claisen-Schmidt condensation, which involves the reaction between 2-hydroxy-4,6-dimethoxybenzaldehyde and 3,4,5-trimethoxyacetophenone in the presence of a base catalyst.

Scientific Research Applications

3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research for 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone is its anticancer activity. Studies have shown that 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone has the ability to induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for the development of new cancer therapies.